Cas no 383127-61-5 (2-(3-methylbenzyl)pyrrolidine)

• Product Name: 2-(3-methylbenzyl)pyrrolidine
• CAS No: 383127-61-5
• MF: C₁₂H₁₇N
• MW: 175.270083189011
• CID: 1488716
• PubChem ID: 3614068
• Update Time: 2025-07-28

2-(3-methylbenzyl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 2-(3-methylbenzyl)pyrrolidine
• VS-07107
• DTXSID901287444
• STK893310
• EN300-1275796
• BBL020620
• 2-(m-Tolylmethyl)pyrrolidine
• AKOS001476216
• SCHEMBL2712572
• UAEQLPGVHXUHDC-UHFFFAOYSA-N
• 2-[(3-methylphenyl)methyl]pyrrolidine
• 2-(3-Methylbenzyl)pyrrolidine, AldrichCPR
• 383127-61-5

• Inchi： 1S/C12H17N/c1-10-4-2-5-11(8-10)9-12-6-3-7-13-12/h2,4-5,8,12-13H,3,6-7,9H2,1H3
• InChI Key： UAEQLPGVHXUHDC-UHFFFAOYSA-N
• SMILES： N1CCCC1CC1C=CC=C(C)C=1

Computed Properties

• Exact Mass: 175.136099547g/mol
• Monoisotopic Mass: 175.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 267.4±9.0 °C at 760 mmHg
• Flash Point: 116.1±14.2 °C
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

2-(3-methylbenzyl)pyrrolidine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)